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Compound of Interest

Compound Name: 2-Chlorofuran

Cat. No.: B3031412

CAS Number: 3187-94-8 Molecular Weight: 102.52 g/mol [1]

This technical guide provides an in-depth overview of 2-Chlorofuran, a halogenated
heterocyclic compound with potential applications in organic synthesis and drug discovery. This
document is intended for researchers, scientists, and professionals in the field of drug
development, offering a consolidated resource on its chemical properties, synthesis, reactivity,
and safety considerations.

Chemical and Physical Data

A summary of the key chemical and physical properties of 2-Chlorofuran is presented below.
This data is essential for its handling, characterization, and application in experimental settings.

Property Value Source

CAS Number 3187-94-8 [1]

Molecular Formula CaHsCIO [1]

Molecular Weight 102.52 g/mol [1]

Boiling Point 77 °C [2]
Furan, 2-chloro-; 2-Furyl

Synonyms ] [1]
chloride
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Synthesis of 2-Chlorofuran

The synthesis of 2-Chlorofuran can be achieved through the direct chlorination of furan. The
following protocol is based on a patented method and offers a viable route for its preparation.

Experimental Protocol: Direct Chlorination of Furan

Objective: To synthesize 2-Chlorofuran by the direct reaction of furan with chlorine gas.
Materials:

Furan

Chlorine gas

Inert gas (e.g., Nitrogen or Argon)

Condenser

Flow meter

Reaction vessel with temperature control
Procedure:

e A continuous stream of furan vapor is passed through a reaction space maintained at a
temperature between the boiling points of furan (32 °C) and 2-chlorofuran (77 °C), with a
preferred temperature of around 50 °C.[2]

e Chlorine gas is introduced into the flowing stream of furan vapor.[2] The ratio of chlorine to
furan vapor should be carefully controlled, not exceeding 0.1 volume of chlorine to one
volume of furan vapor.[2]

e The reaction mixture is then passed through a condenser to collect the liquid products, which
include 2-chlorofuran and unreacted furan.[2]

» Hydrogen chloride, a byproduct of the reaction, is separated from the vapor stream by
cooling to condense the remaining furan.[2]
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e The collected liquid can be further purified by distillation to isolate 2-Chlorofuran.

Safety Precautions: This reaction should be carried out in a well-ventilated fume hood. Furan is
a flammable and toxic substance. Chlorine gas is highly corrosive and toxic. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be
worn. The reaction of furan with hydrogen chloride can lead to vigorous exothermic
polymerization, so careful control of reaction conditions is crucial to prevent this side reaction.

[2]

Reactivity and Potential Applications

Halogenated furans, such as 2-Chlorofuran, are valuable intermediates in organic synthesis.
The presence of the chlorine atom provides a reactive handle for various transformations,
including cross-coupling reactions and nucleophilic substitutions, allowing for the introduction of
diverse functional groups.

The furan moiety itself is a common scaffold in many biologically active compounds and
approved drugs. Furan derivatives have been reported to exhibit a wide range of
pharmacological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer
properties. While specific applications of 2-Chlorofuran in drug development are not
extensively documented, its structure suggests potential as a building block for the synthesis of
novel therapeutic agents.

Logical Relationship of Synthesis

Furan Vapor

Reac(téc()]l:c\;essel Separation of HCl 2-Chlorofuran

Chlorine Gas
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Click to download full resolution via product page
Caption: Workflow for the synthesis of 2-Chlorofuran via direct chlorination of furan.

Safety and Toxicology
Specific toxicological data for 2-Chlorofuran is limited. However, information on related
compounds can provide insights into its potential hazards.

General Hazards of Halogenated Furans:

Toxicity: Chlorinated dibenzofurans are known to be toxic, with effects including skin
disorders, liver damage, and impairment of the immune and endocrine systems.[3] While 2-
Chlorofuran is a simpler molecule, caution is warranted.

Irritation: Safety data for related compounds like 2-chlorofuran-3-carboxylic acid and 3-
chlorofuran indicate that they may cause skin, eye, and respiratory irritation.[4][5]

Handling Precautions: It is recommended to handle 2-Chlorofuran in a well-ventilated area,
avoiding contact with skin, eyes, and clothing.[4] Personal protective equipment, including
safety glasses, gloves, and protective clothing, should be worn.[4][5]

Metabolism and Toxicity of Related Compounds:

Studies on other furan derivatives, such as 2-methylfuran and 2,3-benzofuran, suggest that
they can be metabolized by cytochrome P450 enzymes, which may lead to the formation of
reactive metabolites that can cause cellular damage.[6][7]

Carbofuran, a pesticide containing a benzofuran structure, is known to be highly toxic and
acts as a cholinesterase inhibitor.[8][9]

Given the lack of specific data, 2-Chlorofuran should be handled as a potentially hazardous
chemical. All laboratory work should be conducted with appropriate safety measures in place.

Experimental Workflow for Safety Assessment
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Caption: A proposed experimental workflow for the toxicological assessment of 2-Chlorofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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